Cas no 116506-46-8 (Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI))

Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI) structure
116506-46-8 structure
Product Name:Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
CAS No:116506-46-8
MF:C19H22O3
MW:298.376185894012
CID:152269
PubChem ID:3082797
Update Time:2025-04-19

Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
    • (9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
    • 2-methoxyequilin
    • 3-hydroxy-2-methoxyestra-1(10),2,4,7-tetraen-17-one
    • 3-Hydroxy-2-methoxyestra-1,3,5(10),7-tetraen-17-one
    • Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-2-methoxy-
    • DTXSID50922081
    • SDAPOCMGOIRGRQ-ODYMNIRHSA-N
    • SCHEMBL6303942
    • 2-methoxy-3-hydroxyestra-1,3,5(10),7-tetraen-17-one
    • 116506-46-8
    • 2-methoxy-3-hydroxyestra-1,3,5(10), 7-tetraen-17-one
    • Inchi: 1S/C19H22O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h4,9-10,12,15,20H,3,5-8H2,1-2H3/t12-,15-,19-/m0/s1
    • InChI Key: SDAPOCMGOIRGRQ-ODYMNIRHSA-N
    • SMILES: O=C1CC[C@H]2C3=CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC)O

Computed Properties

  • Exact Mass: 298.15696
  • Monoisotopic Mass: 298.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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